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Compound of Interest

Compound Name: 1,3-Dichlorotetrafluoroacetone

Cat. No.: B085840 Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work is intrinsically linked to the safety and precision of your laboratory practices. Handling

highly specialized reagents like 1,3-Dichlorotetrafluoroacetone (CAS No. 127-21-9) demands

a comprehensive understanding of not only its application but also its proper disposal. This

guide provides an in-depth, procedural framework for the safe handling and disposal of 1,3-
Dichlorotetrafluoroacetone, ensuring the protection of personnel and the environment.

Understanding the Hazard Profile of 1,3-
Dichlorotetrafluoroacetone
1,3-Dichlorotetrafluoroacetone is a halogenated ketone with significant toxicological

properties.[1][2] A thorough understanding of its hazard profile is the foundation of safe

handling and disposal.

Key Hazards:

Toxicity: It is toxic if swallowed, in contact with skin, or inhaled.[3] Some sources even

classify it as fatal if inhaled.[3]

Corrosivity: It can cause severe skin burns and eye damage.[3]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3]

Neurotoxicity: It is classified as a neurotoxin that can affect the central nervous system.[2]
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
Danger

H301, H311, H330:

Toxic if swallowed, in

contact with skin, or if

inhaled.[1][3]

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage.[3]

Hazardous to the

Aquatic Environment
Warning

H410: Very toxic to

aquatic life with long

lasting effects.[3]

This table summarizes the primary GHS hazard classifications for 1,3-
Dichlorotetrafluoroacetone.

Proper Waste Segregation: The First Line of
Defense
Effective disposal begins with meticulous segregation at the point of generation. Due to its

halogenated nature, 1,3-Dichlorotetrafluoroacetone waste must not be mixed with non-

halogenated organic waste streams.[4][5]

The Rationale Behind Segregation: Halogenated and non-halogenated wastes are typically

treated via different disposal pathways, most commonly high-temperature incineration.[4] The

presence of halogens (in this case, chlorine and fluorine) requires specialized scrubbers in the

incineration process to neutralize the resulting acidic gases like hydrogen chloride and

hydrogen fluoride. Mixing waste streams can lead to:

Regulatory Non-compliance: Improper segregation violates hazardous waste regulations.

Increased Disposal Costs: Contaminating a large volume of non-halogenated solvent with a

small amount of halogenated waste can result in the entire volume being treated as the more

expensive halogenated waste.[5]
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Safety Hazards: Incompatible chemicals can react, leading to the generation of heat, toxic

gases, or even explosions.

Step-by-Step Disposal Protocol for 1,3-
Dichlorotetrafluoroacetone Waste
This protocol outlines the standard operating procedure for the collection and disposal of 1,3-
Dichlorotetrafluoroacetone waste in a laboratory setting.

Materials Required:

Designated, compatible hazardous waste container (e.g., high-density polyethylene (HDPE)

or glass bottle with a secure cap).

Hazardous waste labels.

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile, neoprene).

Safety goggles and a face shield.

A laboratory coat.

In situations with a risk of aerosol generation, a respirator may be necessary.[3]

Disposal Workflow Diagram:
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Waste Generation

Don Appropriate PPE

Select Compatible Waste Container

Affix Hazardous Waste Label

Carefully Transfer Waste

Securely Close Container

Store in Designated Satellite Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of 1,3-Dichlorotetrafluoroacetone
waste.

Procedure:
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Don Appropriate PPE: Before handling the waste, ensure you are wearing the necessary

protective gear.

Select a Compatible Waste Container: Use a clean, designated container made of a material

compatible with halogenated ketones, such as HDPE or glass.[6] Ensure the container is in

good condition with no leaks or cracks.

Label the Container: Affix a hazardous waste label to the container before adding any waste.

The label must include:

The words "Hazardous Waste."

The full chemical name: "1,3-Dichlorotetrafluoroacetone."

The specific hazards (e.g., Toxic, Corrosive).

The date of accumulation.

Transfer the Waste: Carefully pour the waste into the labeled container, avoiding splashes. It

is best practice to perform this transfer within a chemical fume hood to minimize inhalation

exposure.[3]

Secure the Container: Tightly close the container cap. Do not overfill; leave at least 10%

headspace to allow for vapor expansion.[6]

Store Appropriately: Store the sealed container in a designated Satellite Accumulation Area

(SAA). This area should be:

Well-ventilated.

Away from incompatible materials.

In secondary containment to catch any potential leaks.

Arrange for Disposal: Follow your institution's procedures for having the full waste container

collected by a licensed hazardous waste disposal company.[1][3]
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Emergency Procedures: Spill and Decontamination
Accidents can happen, and a clear, rehearsed spill response plan is crucial.

Immediate Actions for any Spill:

Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Attend to an Injured Person: If someone is contaminated, remove them from the area and

immediately flush the affected skin or eyes with copious amounts of water for at least 15

minutes.[1] Seek immediate medical attention.[3]

Spill Cleanup Protocol:
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Spill Occurs

Alert Personnel & Evacuate if Necessary

Don Appropriate PPE (including respirator if needed)

Contain the Spill with Absorbent Material

Apply Absorbent to the Spill

Collect Contaminated Material

Decontaminate the Area

Dispose of all materials as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning a 1,3-Dichlorotetrafluoroacetone spill.

Detailed Steps:
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Assess the Situation: Determine the extent of the spill and if it is safe to clean up with

available resources. For large spills, contact your institution's emergency response team.

Gather Materials: Collect a chemical spill kit containing:

Appropriate PPE.

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbents). Do not use

combustible materials like paper towels as the primary absorbent.[7]

A sealable container for the waste.

Contain the Spill: If the spill is spreading, create a dike around the perimeter with absorbent

material.[7][8]

Absorb the Chemical: Gently cover the spill with absorbent material, working from the

outside in to prevent further spreading.

Collect the Waste: Carefully scoop the absorbed material into a designated, labeled

hazardous waste container.

Decontaminate the Area: Once the bulk of the spill is removed, decontaminate the surface. A

common procedure is to wipe the area with a cloth soaked in a mild detergent and water

solution. All cleaning materials must also be disposed of as hazardous waste.[9]

Final Disposal: Seal the container with the spill cleanup debris and label it clearly. Arrange for

its disposal through your institution's hazardous waste program.

Regulatory Framework for Disposal
The disposal of 1,3-Dichlorotetrafluoroacetone is governed by regulations set forth by

agencies such as the U.S. Environmental Protection Agency (EPA). As a halogenated organic

compound, it falls under specific hazardous waste categories.

EPA Hazardous Waste Codes: While 1,3-Dichlorotetrafluoroacetone is not individually listed,

it would likely be classified under the "F-listed" wastes if it is a spent solvent. Specifically, it

would fall under codes for spent halogenated solvents such as:
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F001: Spent halogenated solvents used in degreasing.[10][11]

F002: Spent halogenated solvents.[10]

It is the responsibility of the waste generator to accurately classify their waste according to

federal, state, and local regulations.[12]

By adhering to these detailed procedures, you can ensure the safe and compliant disposal of

1,3-Dichlorotetrafluoroacetone, upholding the highest standards of laboratory safety and

environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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